Cas no 133405-35-3 ((2E)-3-[4-(dimethylamino)phenyl]-1-(2-{[(E)-(2-phenyl-3H-indol-3-ylidene)methyl]amino}phenyl)prop-2-en-1-one)

• Product Name: (2E)-3-[4-(dimethylamino)phenyl]-1-(2-{[(E)-(2-phenyl-3H-indol-3-ylidene)methyl]amino}phenyl)prop-2-en-1-one
• CAS No: 133405-35-3
• MF: C₃₂H₂₇N₃O
• MW: 469.576287508011
• CID: 1232919
• PubChem ID: 135612699
• Update Time: 2025-04-20

(2E)-3-[4-(dimethylamino)phenyl]-1-(2-{[(E)-(2-phenyl-3H-indol-3-ylidene)methyl]amino}phenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[4-(dimethylamino)phenyl]-1-(2-{[(E)-(2-phenyl-3H-indol-3-ylidene)methyl]amino}phenyl)prop-2-en-1-one
• (E)-3-[4-(dimethylamino)phenyl]-1-[2-[[(E)-(2-phenylindol-3-ylidene)methyl]amino]phenyl]prop-2-en-1-one
• 133405-35-3
• 2-Propen-1-one, 3-(4-(dimethylamino)phenyl)-1-(2-(((2-phenyl-1H-indol-3-yl)methylene)amino)phenyl)-, (E,?)-

• Inchi： 1S/C32H27N3O/c1-35(2)25-19-16-23(17-20-25)18-21-31(36)27-13-7-8-14-29(27)33-22-28-26-12-6-9-15-30(26)34-32(28)24-10-4-3-5-11-24/h3-22,34H,1-2H3/b21-18+,33-22+
• InChI Key： QANOSCYIDPUJMO-BKNAIFEKSA-N
• SMILES： O=C(/C=C/C1C=CC(=CC=1)N(C)C)C1=CC=CC=C1/N=C/C1=C(C2C=CC=CC=2)NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 469.21561
• Monoisotopic Mass: 469.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• PSA: 44.7